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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the intricate magnetic properties of

the rare-earth element terbium (Tb) at low temperatures. Renowned for its complex magnetic

phase transitions, terbium serves as a model system for understanding fundamental magnetic

interactions in lanthanides. This document details its magnetic ordering, summarizes key

quantitative data, outlines experimental methodologies for its characterization, and provides

visual representations of its magnetic behavior.

Low-Temperature Magnetic Phases of Terbium
Terbium metal exhibits a fascinating series of magnetic phase transitions as the temperature is

lowered. At room temperature, terbium is paramagnetic, meaning its atomic magnetic

moments are randomly oriented.[1] Upon cooling, it undergoes two distinct magnetic phase

transitions, settling into a ferromagnetic state at very low temperatures.[1]

Paramagnetic State: At temperatures above its Néel temperature, terbium behaves as a

typical paramagnet. The individual magnetic moments of the terbium atoms are disordered

and do not exhibit any long-range magnetic order.

Helical Antiferromagnetic State: As terbium is cooled below the Néel temperature (TN), it

enters a helical antiferromagnetic phase.[1][2] In this state, the magnetic moments within

each basal plane of the hexagonal close-packed (hcp) crystal structure are aligned

ferromagnetically. However, the direction of this magnetization rotates by a specific angle,
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known as the interlayer turn angle, from one basal plane to the next along the c-axis.[2] This

creates a helical arrangement of the magnetic moments.

Ferromagnetic State: Upon further cooling below the Curie temperature (TC), terbium
transitions into a simple ferromagnetic state.[1] In this phase, all the atomic magnetic

moments align in the same direction within the basal plane, resulting in a strong net

magnetic moment.[2]

Quantitative Magnetic Data
The magnetic properties of terbium at low temperatures are characterized by several key

quantitative parameters. These values, primarily the transition temperatures and magnetic

moments, are crucial for understanding and modeling its magnetic behavior.

Property Value Unit Reference(s)

Néel Temperature

(TN)
~230 K [1][3]

Curie Temperature

(TC)
~219 - 222 K [1][3]

Magnetic Moment

(Ferromagnetic State)
~9.0 µB/atom [2]

Effective Magnetic

Moment

(Paramagnetic State,

Tb³⁺)

~9.7 µB [4][5]

Interlayer Turn Angle

at TN
20.5 degrees/layer [2]

Interlayer Turn Angle

at TC
18.5 degrees/layer [2]

Note: The exact values of the transition temperatures can vary slightly depending on the purity

of the sample and the experimental conditions.
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Experimental Protocols
The characterization of terbium's magnetic properties relies on a suite of sensitive

experimental techniques. Below are detailed methodologies for the key experiments cited.

Neutron Diffraction
Neutron diffraction is a powerful technique for determining the magnetic structure of materials.

Due to their magnetic moment, neutrons scatter from the ordered magnetic moments in a

crystal, providing direct information about the arrangement of these moments.

Objective: To determine the magnetic structure of terbium in its different low-temperature

phases, including the helical antiferromagnetic and ferromagnetic states.

Methodology:

Sample Preparation: A high-purity single crystal of terbium is mounted on a goniometer

within a cryostat capable of reaching temperatures below the Curie temperature of terbium.

The crystal is oriented with a specific crystallographic axis (e.g., the c-axis) aligned with the

instrument axis.

Instrument Setup: A two-axis neutron diffractometer equipped with a monochromatic neutron

beam is used. The wavelength of the neutrons is chosen to be on the order of the interatomic

spacing in terbium to ensure significant diffraction.

Data Collection:

A full diffraction pattern is collected at a temperature above the Néel temperature (in the

paramagnetic phase) to determine the nuclear scattering, which arises from the crystal

lattice.

The sample is then cooled to a temperature within the helical antiferromagnetic region

(between TN and TC). Diffraction patterns are collected at various temperatures in this

range. The appearance of satellite peaks around the main nuclear Bragg peaks is

indicative of the incommensurate helical magnetic structure.
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The sample is further cooled to a temperature below the Curie temperature (in the

ferromagnetic phase). Diffraction patterns are collected to observe the changes in the

intensities of the nuclear peaks and the disappearance of the satellite peaks, confirming

the transition to a commensurate ferromagnetic structure.

Data Analysis:

The positions and intensities of the satellite peaks in the antiferromagnetic phase are used

to determine the propagation vector of the helical structure and the interlayer turn angle.

The changes in the intensities of the Bragg peaks in the ferromagnetic phase are analyzed

to determine the direction and magnitude of the ordered magnetic moments.

The temperature dependence of the magnetic peak intensities provides information about

the order parameter of the magnetic transitions.

Vibrating Sample Magnetometry (VSM) and SQUID
Magnetometry
VSM and Superconducting Quantum Interference Device (SQUID) magnetometry are highly

sensitive techniques used to measure the magnetic moment of a material as a function of

temperature and applied magnetic field.

Objective: To determine the magnetic transition temperatures (TN and TC) and characterize the

magnetic response of terbium in its different phases.

Methodology:

Sample Preparation: A small, well-defined sample of high-purity terbium is mounted in a

sample holder. For anisotropic measurements, a single crystal is used and oriented with a

specific crystallographic axis parallel to the applied magnetic field.

Instrument Setup: The sample is placed within the pick-up coils of the VSM or SQUID

magnetometer. The system is equipped with a cryostat for temperature control and a

superconducting magnet to apply a magnetic field.

Measurement Protocol:
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Temperature-Dependent Magnetization (M vs. T):

The sample is cooled in zero magnetic field (Zero-Field-Cooled, ZFC) or in a small

applied magnetic field (Field-Cooled, FC) to the lowest desired temperature (e.g., 2 K).

A small constant magnetic field (e.g., 100 Oe) is applied, and the magnetic moment is

measured as the temperature is slowly increased.

The Néel temperature (TN) is identified by a sharp peak or cusp in the ZFC

magnetization curve. The Curie temperature (TC) is identified by a sharp increase in

magnetization.

Magnetic Field-Dependent Magnetization (M vs. H):

The temperature is stabilized at a desired value (e.g., within the ferromagnetic or

antiferromagnetic region).

The magnetic field is swept from zero to a maximum value and back to zero to measure

the initial magnetization curve and the hysteresis loop.

In the ferromagnetic state, the M-H curve will show a rapid saturation of the

magnetization and a clear hysteresis loop.

In the helical antiferromagnetic state, the M-H curve will initially be linear, followed by a

metamagnetic transition at a critical field where the helical structure is overcome and

the moments align with the field.

Data Analysis:

The transition temperatures (TN and TC) are determined from the inflection points or

peaks in the M vs. T curves.

From the M vs. H curves in the ferromagnetic state, the saturation magnetization,

remanence, and coercivity are determined.

Specific Heat Measurement
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Specific heat measurements provide information about the thermodynamic properties of a

material and are particularly sensitive to phase transitions.

Objective: To identify the magnetic phase transitions in terbium by observing anomalies in the

heat capacity as a function of temperature.

Methodology:

Sample Preparation: A small, well-characterized sample of high-purity terbium is used. The

mass of the sample is accurately measured.

Instrument Setup: The sample is mounted on a platform in a calorimeter, which is placed

within a cryostat. The calorimeter is equipped with a heater to supply a known amount of

heat to the sample and a thermometer to measure the resulting temperature change.

Measurement Technique (Relaxation Method):

The sample is cooled to the lowest desired temperature.

A small, known amount of heat is applied to the sample for a short period, causing its

temperature to rise.

The heat source is then turned off, and the sample is allowed to relax back to the

temperature of the thermal bath.

The temperature decay as a function of time is measured and fitted to an exponential

function to determine the thermal relaxation time.

The heat capacity of the sample is calculated from the heat supplied, the temperature rise,

and the thermal relaxation time.

Data Acquisition: The heat capacity is measured at small temperature intervals, particularly

in the vicinity of the expected phase transitions.

Data Analysis: The magnetic phase transitions are identified as sharp, lambda-shaped

anomalies (peaks) in the heat capacity versus temperature curve. The Néel temperature
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(TN) and Curie temperature (TC) correspond to the temperatures at which these peaks

occur.[6]

Visualizations
The following diagrams, generated using the DOT language, provide a visual representation of

the magnetic phase transitions in terbium and a typical experimental workflow for its magnetic

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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